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Compound of Interest

4-Acetyl-3-methyl-2-
Compound Name:
phenylmorpholine

Cat. No.: B12008661

Get Quote

Executive Summary

4-Acetyl-3-methyl-2-phenylmorpholine is the

-acetylated derivative of the psychostimulant phenmetrazine (3-methyl-2-phenylmorpholine). In
drug development and forensic toxicology, this compound serves two critical roles: it is a
potential metabolic marker of phenmetrazine abuse and a specific impurity formed during the
synthesis of phenmetrazine via

-acetylation routes.

This guide provides a rigorous structural analysis framework. Unlike simple aliphatic amines,
this molecule exhibits complex stereochemical behavior due to the interplay between its two
chiral centers (C2, C3) and the restricted rotation of the

-acetyl amide bond. This results in the presence of diastereomers and solution-state rotamers,
necessitating advanced spectroscopic discrimination.

Structural Dynamics & Stereochemistry

The core morpholine ring contains two chiral centers at positions 2 and 3.
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» Ring Diastereomers: The substituents can be cis or trans. The pharmacologically active
parent compound, phenmetrazine, is predominantly the trans isomer (

or

)

o Amide Rotamers: Acetylation at the nitrogen (position 4) creates a tertiary amide. The partial
double-bond character of the N-C=0 bond restricts rotation, leading to the existence of E
(entgegen) and Z (zusammen) rotamers in solution.

Implication for Analysis: Researchers must anticipate signal doubling in NMR spectra at room
temperature. This is not an impurity but a fundamental property of the molecule's conformers.

Analytical Workflow

The following workflow integrates mass spectrometry for molecular weight confirmation and
NMR for stereochemical assignment.
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Figure 1: Integrated workflow for the isolation and structural validation of N-acetylated
morpholines.

Spectroscopic Characterization
Mass Spectrometry (GC-MS)

Under Electron lonization (EIl) at 70 eV, the molecule (

, MW 219.28) follows a distinct fragmentation pathway driven by the stability of the morpholine
ring and the acetyl group.

Predicted Fragmentation Pattern:

e Molecular lon (

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b12008661/docs?utm_src=pdf-body-img#technical-guide-chemical-structure-analysis-of-4-acetyl-3-methyl-2-phenylmorpholine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12008661?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

):
219 (Weak to Moderate).
e Loss of Acetyl (
):
177 (Phenmetrazine core).

o -Cleavage: The primary fragmentation occurs at the bond adjacent to the nitrogen, often
yielding fragments characteristic of the benzyl moiety or the acetylated amine.

o McLafferty Rearrangement: Not prominent due to the cyclic structure, but loss of ketene (
) is possible.

Table 1: Key Diagnostic lons

m/z Fragment Identity Mechanism
219 Molecular lon
176 Loss of Acetyl radical
) Retro-Diels-Alder type
114 Ring Fragment
cleavage
o1 Tropylium ion (Benzyl
cleavage)
43 Acetylium ion (Diagnostic for

N-acetyl)

Nuclear Magnetic Resonance (NMR)

NMR is the definitive tool for distinguishing the trans vs. cis ring configuration and observing
rotamers.

Experimental Setup:
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e Solvent: DMSO-
or
. (DMSO is preferred to separate water peaks and sharpen amide signals).

o Temperature: 298 K (Rotamers distinct) vs. 373 K (Coalescence).

1H NMR Interpretation (Trans-Isomer): Due to the N-acetyl group, the signals for H2 (benzylic)
and H3 (methyl-bearing) will appear as two sets of multiplets.

o Major Rotamer (~70%): H2 typically shifts downfield due to the anisotropy of the carbonyl
oxygen.

e Minor Rotamer (~30%): H2 appears slightly upfield.
e Coupling Constants (
): The
coupling constant is critical. For trans-phenmetrazine derivatives,

is typically 8-10 Hz (anti-periplanar arrangement). For cis,

is smaller (2-5 Hz).

Table 2: Predicted Chemical Shifts (1H NMR in
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Chemical Shift
Position Proton ( Multiplicity Note
ppm)
Acetyl 2.05/2.12 Singlet (Split) Rotamer pair
C3-Me 0.95/1.05 Doublet Rotamer pair
Doublet of Diagnostic for
c2 4.60/5.20
Doublets stereochem
) Overlaps with
C3 4.10/4.45 Multiplet _
ring protons
) ) Unaffected by
Aromatic 7.20-7.40 Multiplet

rotamers

Experimental Protocols
Protocol A: GC-MS Screening

Objective: Confirm molecular weight and purity.

Preparation: Dissolve 1 mg of sample in 1 mL Methanol (HPLC grade).

e Instrument: Agilent 5977B MSD or equivalent.
e Column: HP-5ms Ultra Inert (30 m x 0.25 mm x 0.25 pm).
e Inlet: Splitless mode, 250°C.
e Oven Program:
o Hold 50°C for 1 min.
o Ramp 20°C/min to 280°C.
o Hold 5 min.

e Acquisition: Scan mode 40-500 amul.
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Protocol B: NMR Structural Elucidation

Objective: Determine stereochemistry and rotamer ratio.
e Preparation: Dissolve 10-15 mg of sample in 0.6 mL
. Ensure solution is clear.
e Acquisition:
o 1H (Proton): 16 scans, relaxation delay (

)

5 seconds to ensure accurate integration of rotamers.

o NOESY: 2D experiment to correlate the acetyl methyl group protons with the ring protons.

» Interpretation: If the acetyl methyl shows a strong NOE to H3, it suggests the oxygen of
the amide is pointing away from H3 (depending on specific steric crowding).

» Variable Temperature (Optional): Heat sample to 100°C. If peaks coalesce into single
averages, the rotamer hypothesis is confirmed.

Mechanistic Visualization: Fragmentation

Understanding the mass spectral fragmentation aids in differentiating this compound from
regioisomers.
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Figure 2: Proposed EI-MS fragmentation pathway for 4-Acetyl-3-methyl-2-phenylmorpholine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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